Cas no 99295-82-6 ((2S)-2-amino-3-cyclopentylpropanoic acid)

• Product Name: (2S)-2-amino-3-cyclopentylpropanoic acid
• CAS No: 99295-82-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD01632069
• CID: 62054
• PubChem ID: 7000137
• Update Time: 2025-08-05

(2S)-2-amino-3-cyclopentylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-cyclopentylpropanoic acid
• (S)-2-Aminocyclopentanepropanoic acid
• H-Cpa-OH
• (S)-3-Cyclopentylalanine
• 3-cyclopentane-L-alanine
• 3-Cyclopentyl-L-alanine
• Cyclopentanepropanoic acid, a-amino-,(S)-
• H-L-cycPentAla-OH
• L-Cyclopentylalanine
• L-3-Cyclopentylalanine
• (2S)-2-amino-3-cyclopentylpropanoic acid
• 3-cyclopentylalanine
• H-Ala(cPen)-OH
• (S)-2-Amino-3-cyclopentyl-propionic acid
• beta-cyclopentyl-l-alanine
• beta-Cyclopentyl-L-Ala-OH
• KDYAKYRBGLKMAK-ZETCQYMHSA-N
• CS-
• (S)-2-Amino-3-cyclopentylpropionic acid
• b-Cyclopentyl-L-Ala-OH
• AKOS012010914
• (2S)-2-Ammonio-3-cyclopentylpropanoate
• CHEMBL4091021
• EN300-171253
• 99295-82-6
• MFCD01632069
• SCHEMBL288282
• DTXSID40426467
• (S)-alfa-Amino-cyclopentanepropanoic acid ;3-cyclopentane-L-alanine
• CS-W008898
• L-beta-Cyclopentylalanine
• DS-17831
• (2~{S})-2-azanyl-3-cyclopentyl-propanoic acid

• MDL： MFCD01632069
• Inchi： 1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m0/s1
• InChI Key： KDYAKYRBGLKMAK-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1CCCC1)N)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.111
• Melting Point: No data available
• Boiling Point: 290.5°Cat760mmHg
• Flash Point: 129.5°C
• PSA: 63.32000
• LogP: 1.67890
• Vapor Pressure: No data available

(2S)-2-amino-3-cyclopentylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-amino-3-cyclopentylpropanoic acid

(2S)-2-amino-3-cyclopentylpropanoic acid (CAS No. 99295-82-6): A Comprehensive Overview

(2S)-2-amino-3-cyclopentylpropanoic acid (CAS No. 99295-82-6) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, also known as Cyclopentylalanine, is a non-proteinogenic amino acid characterized by a cyclopentyl group attached to the β-carbon of the alanine backbone. Its distinctive structure imparts it with distinct physicochemical properties, making it a valuable tool in the design and synthesis of bioactive peptides and small molecules.

The chemical formula of (2S)-2-amino-3-cyclopentylpropanoic acid is C₁₀H₁₉NO₃, and its molecular weight is approximately 197.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility and stability are crucial factors in its application in various biochemical assays and drug development processes.

In recent years, (2S)-2-amino-3-cyclopentylpropanoic acid has been extensively studied for its potential as a building block in the synthesis of peptides and peptidomimetics. The cyclopentyl group introduces conformational constraints that can enhance the stability and bioavailability of peptides, making them more resistant to enzymatic degradation. This property is particularly advantageous in the development of therapeutic peptides for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research involving (2S)-2-amino-3-cyclopentylpropanoic acid is its role in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. Studies have shown that peptides containing Cyclopentylalanine can exhibit enhanced binding affinity and selectivity for specific GPCRs, which can be exploited for the development of novel drugs with improved efficacy and reduced side effects.

Another promising application of (2S)-2-amino-3-cyclopentylpropanoic acid is in the field of proteomics. The unique structural features of this amino acid make it an excellent candidate for use in mass spectrometry-based proteomics studies. By incorporating Cyclopentylalanine into peptides or proteins, researchers can improve the detection and quantification of these biomolecules, leading to more accurate and reliable results in proteomic analyses.

In addition to its use in peptide synthesis and proteomics, (2S)-2-amino-3-cyclopentylpropanoic acid has also been explored for its potential as a chiral building block in asymmetric synthesis. The chiral center at the α-carbon allows for the creation of enantiomerically pure compounds, which are essential in many pharmaceutical applications where enantioselectivity is crucial for drug efficacy and safety.

The synthesis of (2S)-2-amino-3-cyclopentylpropanoic acid typically involves multi-step processes, including the formation of a protected amino acid derivative followed by deprotection and purification steps. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on both laboratory and industrial scales. These improvements have facilitated its broader application in research and development activities.

In conclusion, (2S)-2-amino-3-cyclopentylpropanoic acid (CAS No. 99295-82-6) is a versatile compound with significant potential in various areas of medicinal chemistry, pharmacology, and proteomics. Its unique structural properties make it an invaluable tool for researchers working on the development of novel therapeutics, bioactive peptides, and analytical methods. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.